{4-[2-(2-methoxyphenoxy)ethoxy]phenyl}(phenyl)methanone

• IUPAC Name: [4-[2-(2-methoxyphenoxy)ethoxy]phenyl]-phenylmethanone
• InChI: InChI=1S/C22H20O4/c1-24-20-9-5-6-10-21(20)26-16-15-25-19-13-11-18(12-14-19)22(23)17-7-3-2-4-8-17/h2-14H,15-16H2,1H3
• InChI Key: SSVYDSGICPRIEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCOC2=CC=C(C=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C22H20O4
• Molecular Weight: 348.4 g/mol

Description

{4-[2-(2-methoxyphenoxy)ethoxy]phenyl}(phenyl)methanone, also known as Bisphenol F (BPF), is a chemical compound widely used in the manufacturing of plastics, resins, and coatings. It is a derivative of Bisphenol A (BPA) and has been introduced as a safer alternative to BPA due to its lower estrogenic activity. However, recent studies have raised concerns about the potential health effects of BPF, and its use is being reevaluated.

Mechanism of Action

BPF acts as an endocrine disruptor by binding to estrogen receptors and altering the expression of genes involved in hormone signaling pathways. It has also been shown to affect the expression of genes involved in glucose metabolism, lipid metabolism, and inflammation.
Biochemical and Physiological Effects:
Studies have shown that BPF can cause adverse effects on reproductive health, including reduced fertility, altered menstrual cycles, and abnormal development of the reproductive system. It has also been linked to metabolic disorders, such as obesity and type 2 diabetes, and may have neurotoxic effects.

Advantages and Limitations for Lab Experiments

BPF has been used as a substitute for BPA in laboratory experiments due to its lower estrogenic activity. However, recent studies have shown that BPF may have similar or even greater endocrine-disrupting effects than BPA. This highlights the limitations of using BPF as a safer alternative to BPA in research.

Future Directions

Further research is needed to fully understand the potential health and environmental effects of BPF. This includes investigating its impact on human health, as well as its persistence in the environment and potential for bioaccumulation. Additionally, alternative chemicals and materials should be explored to replace BPF and other potentially harmful compounds in manufacturing and consumer products.

Synthesis Methods

The synthesis of BPF involves the reaction of 4-(4-hydroxyphenyl)butan-2-one with 2-methoxyphenol in the presence of a base catalyst. The resulting product is then reacted with phenyl magnesium bromide to obtain {4-[2-(2-methoxyphenoxy)ethoxy]phenyl}(phenyl)methanone.

Scientific Research Applications

BPF has been extensively studied for its potential health effects, including its estrogenic activity and endocrine-disrupting properties. It has also been investigated for its impact on the environment and its ability to bioaccumulate in organisms.